Cas no 2229480-47-9 (3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol)

• Product Name: 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol
• CAS No: 2229480-47-9
• MF: C₁₀H₁₀F₄S
• MW: 238.245015621185
• CID: 6577441
• PubChem ID: 165696005
• Update Time: 2025-06-25

3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol
• 2229480-47-9
• EN300-1942826
• 3-[2-fluoro-4-(trifluoromethyl)phenyl]propane-1-thiol

• Inchi： 1S/C10H10F4S/c11-9-6-8(10(12,13)14)4-3-7(9)2-1-5-15/h3-4,6,15H,1-2,5H2
• InChI Key： QZJCJONDTYRHQN-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(C(F)(F)F)=CC=1F

Computed Properties

• Exact Mass: 238.04393414g/mol
• Monoisotopic Mass: 238.04393414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 1Ų

Additional information on 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol

Professional Introduction to Compound with CAS No. 2229480-47-9 and Product Name: 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol

The compound with the CAS number 2229480-47-9 and the product name 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both fluorine and trifluoromethyl substituents, which are well-known for enhancing the metabolic stability and binding affinity of drug molecules.

In the realm of modern pharmaceutical research, the strategic incorporation of fluorine atoms into organic molecules has become a cornerstone strategy for improving pharmacological properties. The presence of a fluoro group at the 2-position of the phenyl ring in 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol not only confers enhanced lipophilicity but also influences the electronic distribution of the molecule, thereby modulating its interaction with biological targets. This modification is particularly relevant in the design of kinase inhibitors, where fluorine substitution has been shown to improve both potency and selectivity.

The trifluoromethyl group at the 4-position of the phenyl ring further contributes to the compound's pharmacokinetic profile. This group is renowned for its ability to increase metabolic stability by resisting oxidative degradation, a common challenge in drug development. Additionally, the trifluoromethyl group can enhance binding interactions by increasing hydrophobicity, which is critical for achieving high affinity at target sites. The combination of these two fluorinated moieties makes 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the role of thiol-containing compounds in medicinal chemistry due to their ability to form disulfide bonds, which are integral to various biological processes. The thiol group in 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol provides a versatile handle for chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. For instance, thiol-based compounds have been investigated for their potential as protease inhibitors, particularly in the context of antiviral and anticancer therapies.

The structural motif of 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol also aligns with current trends in drug discovery, where hybrid molecules combining aromatic rings with aliphatic chains are sought after for their improved pharmacokinetic properties. The phenylpropane backbone provides a scaffold that can be readily modified to optimize solubility, permeability, and metabolic clearance. This design philosophy has been successfully applied in the development of next-generation therapeutics targeting various diseases.

In terms of synthetic approaches, 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol can be synthesized through multi-step organic transformations that leverage modern catalytic methods. The introduction of fluorine and trifluoromethyl groups often requires specialized reagents and conditions, but advances in synthetic chemistry have made these transformations more accessible than ever before. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient introductions of fluorinated aromatic rings into complex molecular frameworks.

The compound's potential applications extend beyond traditional small-molecule drug development. Its unique structure makes it an attractive building block for fragment-based drug design (FBDD), where small molecular fragments are screened for initial binding interactions before being optimized into lead compounds. The combination of fluorine and thiol functionalities provides multiple points of interaction with biological targets, facilitating rapid identification of promising candidates.

Furthermore, computational modeling and virtual screening have become indispensable tools in evaluating the binding affinity and specificity of 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol towards various biological targets. These approaches allow researchers to predict how modifications to the molecule might affect its pharmacological properties without resorting to costly experimental trials. This integration of computational methods with experimental validation has accelerated the drug discovery process significantly.

The safety profile of 3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol is another critical consideration in its development as a pharmaceutical agent. While preliminary studies suggest that this compound exhibits reasonable bioavailability and low toxicity, further toxicological assessments are necessary to fully characterize its safety profile. These studies will include evaluations of acute toxicity, chronic exposure effects, and potential side reactions that may arise from its metabolism.

In conclusion,3-2-fluoro-4-(trifluoromethyl)phenylpropane-1-thiol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The strategic incorporation of fluorine atoms enhances its pharmacokinetic properties, while the thiol group provides a versatile handle for further chemical modifications. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies,3-2-fluoro-4-(trifluoromethyl)phenylpropane -1-thiol is poised to play an important role in future medical breakthroughs.